Cas no 10606-53-8 (2,4(1H,3H)-Pyrimidinedione,5-ethyl-6-methyl-)

2,4(1H,3H)-Pyrimidinedione,5-ethyl-6-methyl- structure
10606-53-8 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,5-ethyl-6-methyl-
CAS No:10606-53-8
MF:C7H10N2O2
MW:154.166501522064
CID:208653
PubChem ID:202538
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-ethyl-6-methyl-
    • 5-ethyl-6-methyl-1H-pyrimidine-2,4-dione
    • 5-Ethyl-6-methyl-2,4(1H,3H)-pyrimidinedione
    • 5-Ethyl-6-methyluracil
    • Uracil,5-ethyl-6-methyl- (6CI,8CI)
    • 5-ethyl-6-methylpyrimidine-2,4-diol
    • DTXSID70147491
    • AKOS026732178
    • SCHEMBL14423060
    • 5-ethyl-6-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 10606-53-8
    • BRN 0126223
    • Uracil, 5-ethyl-6-methyl-
    • E88001
    • 5-24-07-00266 (Beilstein Handbook Reference)
    • Inchi: 1S/C7H10N2O2/c1-3-5-4(2)8-7(11)9-6(5)10/h3H2,1-2H3,(H2,8,9,10,11)
    • InChI Key: BTSKTUHNJCDYNN-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)NC(N1)=O)CC

Computed Properties

  • Exact Mass: 154.0743
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.114
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.476
  • PSA: 66.24
  • LogP: 0.75860
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